Cas no 907972-57-0 (1-(3-fluorophenyl)piperazin-2-one)

1-(3-fluorophenyl)piperazin-2-one structure
907972-57-0 structure
Product Name:1-(3-fluorophenyl)piperazin-2-one
CAS No:907972-57-0
MF:C10H11FN2O
MW:194.205545663834
CID:69428
PubChem ID:50878558
Update Time:2025-04-18

1-(3-fluorophenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Fluorophenyl)-2-piperazinone
    • 1-(3-fluorophenyl)piperazin-2-one
    • EN300-151610
    • SCHEMBL1583660
    • AB37045
    • FT-0728825
    • 907972-57-0
    • CHEMBL4550956
    • AKOS005145838
    • DTXSID70678917
    • Inchi: 1S/C10H11FN2O/c11-8-2-1-3-9(6-8)13-5-4-12-7-10(13)14/h1-3,6,12H,4-5,7H2
    • InChI Key: ZJDYAQQZZRVJQS-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)N1C(CNCC1)=O

Computed Properties

  • Exact Mass: 194.08600
  • Monoisotopic Mass: 194.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.225
  • Boiling Point: 410.948 °C at 760 mmHg
  • Flash Point: 202.334 °C
  • PSA: 32.34000
  • LogP: 1.15570

1-(3-fluorophenyl)piperazin-2-one Pricemore >>

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